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Compound of Interest

Compound Name: Acetylglycine

Cat. No.: B1664993

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of operational safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
proper disposal of Acetylglycine (also known as N-acetylglycine or aceturic acid), aligning
with standard laboratory safety and regulatory practices.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is imperative to handle Acetylglycine with
appropriate personal protective equipment (PPE). While not classified as a hazardous
substance under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), good laboratory practice dictates caution.[1][2][3]

» Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat. In situations where dust may be generated, respiratory protection
may be necessary.

e Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an
eyewash station.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[4][5]

Step-by-Step Disposal Protocol
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The disposal of Acetylglycine is primarily managed through a licensed waste disposal service.
The following steps outline the recommended procedure for its disposal, from initial preparation
to final hand-off.

o Waste Characterization:

o Although generally not considered hazardous waste, waste generators must determine if
any local, state, or federal regulations classify the discarded chemical as hazardous.[4][6]
This is particularly important if the Acetylglycine has been mixed with other substances.

e Containerization:

o Place surplus and non-recyclable Acetylglycine into a suitable, clearly labeled, and
sealable container for disposal.[2][3][7]

o Do not reuse the original containers for other purposes. Dispose of them as you would the
unused product.[3][4]

e Spill Management:
o In the event of a spill, avoid generating dust.[2][4][7]

o Carefully sweep or vacuum the spilled material and place it into a designated, closed
container for disposal.[2][4][7]

o Do not allow the product to enter drains or waterways.[4][5][7][8]
e Engage a Licensed Waste Disposal Service:

o Contact a licensed professional waste disposal company to handle the final disposal of the
material.[3][5]

o Provide the waste disposal service with a comprehensive Safety Data Sheet (SDS) for
Acetylglycine.

e Documentation:
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o Maintain meticulous records of the disposed chemical, including the quantity, date of
disposal, and the waste disposal service used. This documentation is crucial for regulatory
compliance.

Quantitative Data Summary

While extensive quantitative data regarding disposal is not typically provided in Safety Data
Sheets, the physical and chemical properties of Acetylglycine are important for safe handling
and are summarized below.

Property Value

CAS Number 543-24-8

Molecular Formula C4H7NO3

Molecular Weight 117.10 g/mol

Appearance White crystalline powder

Solubility Soluble in water.[6][9]

Hazard Class Not classified as hazardous[1][2][3]

Acetylglycine Disposal Workflow

The logical flow for the proper disposal of Acetylglycine is illustrated in the diagram below.
This workflow emphasizes the decision-making process based on the state of the chemical
(spilled or contained) and the necessary compliance steps.
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Start: Acetylglycine for Disposal

Spill Cleanup:
- Wear appropriate PPE Contained Waste:
- Avoid generating dust - Unused or surplus material
- Sweep/vacuum into a container

Properly Containerize & Label

Waste Characterization:
- Consult local, state, and
federal regulations

Contact Licensed Waste
Disposal Service

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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